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Compound of Interest

Compound Name:
3-Chloro-2-(1-methylhydrazinyl)-5-

(trifluoromethyl)pyridine

Cat. No.: B164484 Get Quote

The pyridine ring is a vital heterocyclic scaffold in the development of a wide range of

agrochemicals, including herbicides, fungicides, and insecticides.[1][2] Its unique chemical

properties make it a versatile building block for creating effective crop protection agents.[1][2]

The global market for pyridine and its derivatives reflects this importance, with significant

demand from the agrochemical sector for use in herbicides, insecticides, and fungicides.[3][4]

Major Classes of Pyridine-Based Agrochemicals
Pyridine-based compounds are integral to modern agriculture due to their diverse biological

activities.[5]

Herbicides
Pyridine-based herbicides are primarily used to control broadleaf weeds in various agricultural

and non-agricultural settings.[6] Many of these herbicides mimic the plant hormone auxin,

leading to uncontrolled growth and eventual death of susceptible plants.[7][8][9]

Key Examples:

Picolinic Acids and Related Compounds: This group includes well-known herbicides such as

picloram, clopyralid, triclopyr, and fluroxypyr.[7]

Dithiopyr: While a pyridine herbicide, dithiopyr has a different mode of action, inhibiting

microtubule assembly.[6][10]
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Insecticides
Functionalized pyridine derivatives have shown significant promise as insecticidal agents,

particularly as neonicotinoid analogues.[1] These compounds often target the nicotinic

acetylcholine receptors (nAChRs) in insects, causing paralysis and death.[1]

Key Examples:

Imidacloprid: One of the most widely used insecticides globally, imidacloprid is a

chloronicotinyl insecticide with a pyridine ring.[11]

Chlorpyrifos: The production of this organophosphate insecticide involves the chlorination of

pyridine.[11]

Fungicides
The pyridine scaffold is a crucial component in numerous commercially successful fungicides.

[5] These compounds can act on various fungal targets, including uncoupling oxidative

phosphorylation in mitochondria.[5]

Key Examples:

Fluazinam: A broad-spectrum fungicide that is a potent uncoupler of oxidative

phosphorylation.[5]

Pyridine Carboxamides: Some of these compounds have shown potential as succinate

dehydrogenase inhibitors (SDHIs).[12]

Strobilurins: Certain strobilurin fungicides incorporate a pyridine moiety.[13]

Quantitative Data Summary
The efficacy of pyridine-based agrochemicals is determined through various bioassays, with

results often presented as IC50, EC50, or LC50 values.

Herbicidal Activity
The following table summarizes the herbicidal activity of selected pyridine-based compounds.
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Herbicide Target Weed(s) Activity Metric Value Reference

Aminocyclopyrac

hlor
Broadleaf weeds - - [11]

Clopyralid Broadleaf weeds - - [9]

Picloram Broadleaf weeds - - [9]

Insecticidal Activity
The insecticidal activity of novel pyridine derivatives against the cowpea aphid (Aphis

craccivora) has been evaluated, demonstrating their potential as neonicotinoid analogues.[14]

[15]

Compound Target Pest Activity Metric Value (mg/L) Reference

Compound 1f Aphis craccivora LC50 0.080 [14][15]

Compound 1d Aphis craccivora LC50 0.098 [14][15]

Compound 1c Aphis craccivora LC50 0.127 [14][15]

Fungicidal Activity
Novel pyridine-based compounds have been synthesized and tested for their fungicidal activity

against a range of plant pathogens.
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Compound
Fungal
Pathogen

Activity Metric Value (μg/mL) Reference

Compound A5
Fusarium

graminearum
EC50 2.53 [16][17]

Compound A5
Magnaporthe

oryzae
EC50 2.84 [16][17]

Compound A5
Rhizoctonia

solani
EC50 1.64 [16][17]

Compound 3f Botrytis cinerea IC50 (SDH) 5.6 (17.3 µM) [12]

Thifluzamide

(Reference)
Botrytis cinerea IC50 (SDH) 7.61 (14.4 µM) [12]

Signaling Pathways and Experimental Workflows
Understanding the mode of action and the discovery process is crucial for developing new

pyridine-based agrochemicals.

Mode of Action of Auxin-Mimic Herbicides
Pyridine carboxylic acid herbicides act as mimics of the natural plant hormone auxin.[8] They

bind to auxin receptors, leading to a cascade of unregulated gene expression and uncontrolled

cell growth, ultimately causing plant death.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b164484#discovery-and-development-of-pyridine-
based-agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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